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Compound of Interest

Compound Name: SGC-iMLLT

Cat. No.: B1193507 Get Quote

For Immediate Implementation: This document provides critical safety and logistical information

for laboratory personnel handling SGC-iMLLT. Adherence to these protocols is essential for

ensuring personal safety and maintaining a secure research environment. SGC-iMLLT is a

potent and selective inhibitor of the YEATS domain-containing proteins MLLT1 and MLLT3, and

as a research chemical, it is intended for laboratory use only and is not for human or veterinary

use.[1]

Personal Protective Equipment (PPE)
When handling SGC-iMLLT, the use of appropriate personal protective equipment is

mandatory to prevent accidental exposure. The following table summarizes the required PPE

based on the Safety Data Sheet (SDS).
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PPE Category Item Specification Purpose

Eye and Face

Protection
Safety glasses

ANSI Z87.1 certified,

with side shields

Protects eyes from

splashes and airborne

particles.

Hand Protection
Chemical-resistant

gloves

Nitrile or other

appropriate material

Prevents skin contact.

Inspect gloves for

tears or punctures

before use.

Body Protection Laboratory coat Standard

Protects skin and

personal clothing from

contamination.

Respiratory Protection Not generally required

Use in a well-

ventilated area or

fume hood

A NIOSH-approved

respirator may be

required if handling

large quantities or if

there is a risk of

generating dust or

aerosols.

Operational Plan: Step-by-Step Handling & Disposal
Storage and Stability:

SGC-iMLLT should be stored at -20°C and is stable for at least four years under these

conditions.[1] It is shipped at room temperature in the continental US.[1]

Handling Procedures:

Engineering Controls: All work with SGC-iMLLT should be conducted in a well-ventilated

laboratory, preferably within a certified chemical fume hood, to minimize the risk of inhalation.

Avoid Contact: Take all necessary precautions to prevent direct contact with the skin, eyes,

and clothing.
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Aerosol Prevention: When handling the solid form or preparing solutions, exercise caution to

avoid the generation of dust or aerosols.

Disposal Plan:

Dispose of SGC-iMLLT and any contaminated materials in accordance with all applicable local,

state, and federal regulations for hazardous chemical waste. Do not allow the material to enter

drains or waterways.

Mechanism of Action and Experimental Workflow
SGC-iMLLT functions as a chemical probe that inhibits the interaction between the YEATS

domains of MLLT1 (also known as ENL) and MLLT3 (also known as AF9) and acetylated

histone tails. This inhibition disrupts the recruitment of key protein complexes involved in gene

transcription, ultimately affecting the expression of oncogenes.

Below are diagrams illustrating the signaling pathway of MLLT1/3 and a typical experimental

workflow for studying the effects of SGC-iMLLT.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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